Cas no 130256-90-5 (3-Penten-2-one,4-(methylamino)-, (3E)-)

• Product Name: 3-Penten-2-one,4-(methylamino)-, (3E)-
• CAS No: 130256-90-5
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 102819
• PubChem ID: 5369153
• Update Time: 2025-04-18

3-Penten-2-one,4-(methylamino)-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one,4-(methylamino)-, (3E)-
• 3-Penten-2-one, 4-(methylamino)-, (E)- (9CI)
• (E)-4-(methylamino)pent-3-en-2-one
• 869-74-9
• 3-Penten-2-one, 4-(methylamino)-
• SCHEMBL15933364
• (3E)-4-(Methylamino)-3-penten-2-one #
• 130256-90-5
• 4-(methylamino)pent-3-en-2-one
• 64304-33-2
• 2-Penten-2-ol, 4-(methylimino)-, (Z,E)- (9CI)
• 4-Methylamino-pent-3-en-2-one
• 2-Penten-2-ol,4-(methylimino)-(7ci,9ci)
• FNMKFVXIVPDFBL-SNAWJCMRSA-N
• 130256-75-6

• Inchi： 1S/C6H11NO/c1-5(7-3)4-6(2)8/h4,7H,1-3H3/b5-4+
• InChI Key： FNMKFVXIVPDFBL-SNAWJCMRSA-N
• SMILES： O=C(C)/C=C(\C)/NC

Computed Properties

• Exact Mass: 113.08413
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1